azanium;[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-[[(4R)-2,3,5,6-tetrahydroxy-4-[(2S,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexyl]amino]ethyl phosphate

• IUPAC Name: azanium;[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-[[(4R)-2,3,5,6-tetrahydroxy-4-[(2S,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexyl]amino]ethyl phosphate
• InChI: InChI=1S/C53H100NO18P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-46(59)67-40-42(70-47(60)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)41-69-73(65,66)68-36-35-54-37-43(57)48(61)52(44(58)38-55)72-53-51(64)50(63)49(62)45(39-56)71-53;/h17-20,42-45,48-58,61-64H,3-16,21-41H2,1-2H3,(H,65,66);1H3/b19-17-,20-18-;/t42-,43?,44?,45?,48?,49+,50?,51?,52-,53+;/m1./s1
• InChI Key: POKKWVSABAYGGQ-GDPHZLNSSA-N
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)([O-])OCCNCC(C(C(C(CO)O)OC1C(C(C(C(O1)CO)O)O)O)O)O)OC(=O)CCCCCCCC=CCCCCCCCC.[NH4+]
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCCNCC(C([C@@H](C(CO)O)O[C@H]1C(C([C@H](C(O1)CO)O)O)O)O)O)OC(=O)CCCCCCC/C=C\CCCCCCCC.[NH4+]
• Molecular Formula: C53H103N2O18P
• DSSTOX Substance ID: DTXSID10677025
• Molecular Weight: 1087.4 g/mol
• CAS RN: 474943-47-0

Description

Phosphatidylethanolamine is a phospholipid and is bound to the biological membranes.

Scientific Research Applications

Structural Analysis and Synthesis

Studies involving complex molecules often focus on their structural analysis, synthesis, and modification to explore their physical, chemical, and biological properties. For instance, the synthesis and evaluation of novel ionic liquids with long hydrocarbon chains demonstrate the versatility of such compounds in creating materials with specific desirable properties like solubility and thermal stability Ma Rui et al., 2020. Similarly, research on the synthesis of new symmetrical vic-dioxime complexes provides insights into how the structural modification of molecules can affect their coordination chemistry and potential applications in catalysis or material science A. Cukurovalı et al., 1998.

Applications in Material Science

Complex molecules are often key in developing new materials with specific functions. For example, the creation of adhesive polymers through the synthesis of novel monomers demonstrates the application of complex organic chemistry in material science, highlighting potential uses in medical and dental materials N. Moszner et al., 2006. Additionally, the development of ionic liquids as multifunctional lubricant additives showcases the intersection of chemistry and engineering to improve mechanical performance and durability Ma Rui et al., 2020.

Biomedical Research

In biomedical research, the synthesis of complex molecules often targets the creation of new therapeutic agents or diagnostic tools. Although the search results did not directly reference the compound , studies on novel phosphotriesters as prodrugs highlight the approach to designing molecules that can deliver active pharmaceutical ingredients within the body effectively S. Farrow et al., 1990.